Cas no 2097978-89-5 (4-(3-Azidoazetidine-1-carbonyl)benzonitrile)

• Product Name: 4-(3-Azidoazetidine-1-carbonyl)benzonitrile
• CAS No: 2097978-89-5
• MF: C₁₁H₉N₅O
• MW: 227.222060918808
• CID: 4775621
• Update Time: 2025-10-31

4-(3-Azidoazetidine-1-carbonyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(3-azidoazetidine-1-carbonyl)benzonitrile
• 4-(3-Azidoazetidine-1-carbonyl)benzonitrile

• Inchi： 1S/C11H9N5O/c12-5-8-1-3-9(4-2-8)11(17)16-6-10(7-16)14-15-13/h1-4,10H,6-7H2
• InChI Key： LUEZLGWTNZOZCA-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C#N)=CC=1)N1CC(C1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 227.08070993 g/mol
• Monoisotopic Mass: 227.08070993 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58.5
• Molecular Weight: 227.22

Additional information on 4-(3-Azidoazetidine-1-carbonyl)benzonitrile

Comprehensive Overview of 4-(3-Azidoazetidine-1-carbonyl)benzonitrile (CAS No. 2097978-89-5)

4-(3-Azidoazetidine-1-carbonyl)benzonitrile (CAS No. 2097978-89-5) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, bioconjugation, and materials science. This compound, characterized by its unique azidoazetidine and benzonitrile functional groups, serves as a versatile building block for click chemistry applications. Its molecular structure enables efficient participation in Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC), making it a valuable tool for researchers exploring drug discovery, polymer science, and bioorthogonal labeling.

The growing interest in 4-(3-Azidoazetidine-1-carbonyl)benzonitrile aligns with the increasing demand for click chemistry reagents in pharmaceutical development. Recent studies highlight its utility in constructing heterocyclic scaffolds, which are critical for designing kinase inhibitors and other targeted therapies. Additionally, its benzonitrile moiety offers excellent solubility in organic solvents, facilitating its use in multi-step synthetic routes. Researchers frequently search for "azidoazetidine derivatives" or "benzonitrile-based click chemistry" to identify novel applications of this compound.

From an industrial perspective, CAS No. 2097978-89-5 is often discussed in the context of high-throughput screening and combinatorial chemistry. Its compatibility with automated synthesis platforms makes it ideal for generating diverse compound libraries. Furthermore, the compound’s azide group allows for selective modifications under mild conditions, addressing the need for green chemistry practices. Environmental sustainability remains a hot topic, and this compound’s efficient reactivity minimizes waste generation—a key consideration for modern laboratories.

Another trending application of 4-(3-Azidoazetidine-1-carbonyl)benzonitrile lies in biomaterial engineering. Its ability to form stable triazole linkages via click chemistry has been exploited in hydrogel fabrication and surface functionalization. This aligns with the rising popularity of "smart materials" and "biofunctional coatings" in academic and industrial research. The compound’s nitrile group also provides an additional handle for further derivatization, enhancing its modularity in material design.

Quality control and analytical characterization of CAS No. 2097978-89-5 are critical for ensuring reproducibility. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify purity and structural integrity. Researchers frequently inquire about "stability of azido compounds" and "storage conditions for benzonitrile derivatives," emphasizing the need for proper handling guidelines. Storage under inert atmospheres and protection from light are recommended to maintain the compound’s reactivity.

In summary, 4-(3-Azidoazetidine-1-carbonyl)benzonitrile (CAS No. 2097978-89-5) represents a cutting-edge reagent with multifaceted applications. Its role in advancing drug discovery, material science, and sustainable chemistry underscores its importance in contemporary research. As the scientific community continues to explore click chemistry and bioorthogonal reactions, this compound is poised to remain a cornerstone of innovation.